Cas no 63404-54-6 (Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)-)

• Product Name: Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)-
• CAS No: 63404-54-6
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 4085727
• Update Time: 2026-04-15

Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)-

Additional information on Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)-

Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)- and Its Significance in Modern Chemical Research

Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)- (CAS No. 63404-54-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its nitro and pyrrolidinyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural composition of this molecule, featuring a benzene ring substituted with a nitro group at the 2-position and a 1-pyrrolidinyl moiety at the 6-position, contributes to its versatility in chemical transformations and biological interactions.

The importance of Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)- lies in its role as a precursor in the development of novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of pharmacophores that target neurological disorders. The nitro group, known for its reactivity and ability to participate in nucleophilic substitution reactions, facilitates the introduction of diverse functional groups into the benzene core. This characteristic is particularly advantageous in medicinal chemistry, where structural modifications can significantly alter the biological activity of a compound.

In addition to its pharmaceutical applications, Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)- has been explored in materials science due to its ability to form stable complexes with metals. These complexes have shown promise as catalysts in various organic transformations, including hydrogenation and oxidation reactions. The pyrrolidinyl group, which is part of the heterocyclic structure, enhances the compound's solubility in polar solvents, making it more accessible for industrial applications.

Recent advancements in computational chemistry have further elucidated the reactivity patterns of Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)-. Molecular modeling studies have revealed that this compound can act as a ligand in transition metal complexes, influencing the electronic properties of the metal center. This insight has led to the development of new catalytic systems that are more efficient and selective for specific chemical reactions. Such developments are crucial for optimizing synthetic pathways and reducing waste in chemical manufacturing processes.

The synthesis of Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)- involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nitration of benzene derivatives followed by functional group transformations to introduce the pyrrolidinyl moiety. The use of advanced techniques such as flow chemistry has improved the scalability and reproducibility of these synthetic processes. Flow chemistry allows for better control over reaction parameters, leading to higher yields and purer products.

The biological activity of derivatives of Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)- has been extensively studied in recent years. Researchers have identified several analogs that exhibit potent effects on enzymes and receptors involved in neurological disorders. For instance, modifications at the nitro group have been shown to enhance binding affinity to specific targets, leading to more effective therapeutic outcomes. These findings underscore the importance of structure-activity relationship studies in drug discovery.

The environmental impact of synthesizing and using Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)- is also a critical consideration. Efforts have been made to develop greener synthetic methods that minimize hazardous waste and reduce energy consumption. Solvent-free reactions and biocatalytic approaches are among the strategies being explored to achieve these goals. Such innovations not only improve sustainability but also align with regulatory requirements for environmental protection.

In conclusion, Benzonitrile, 2-nitro-6-(1-pyrrolidinyl)- (CAS No. 63404-54-6) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations and biological interactions, making it a valuable building block for developing new drugs and materials. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly important role in advancing chemical science.